Cas no 118996-03-5 (1,3,3-TRIMETHYL-2-[(E)-3-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-1-PROPENYL]-3H-INDOLIUM TETRAPHENYLBORATE)
118996-03-5 structure
Product Name:1,3,3-TRIMETHYL-2-[(E)-3-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-1-PROPENYL]-3H-INDOLIUM TETRAPHENYLBORATE
CAS No:118996-03-5
MF:C49H49BN2
MW:676.737772703171
CID:132042
PubChem ID:10462188
Update Time:2025-04-19
1,3,3-TRIMETHYL-2-[(E)-3-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-1-PROPENYL]-3H-INDOLIUM TETRAPHENYLBORATE Chemical and Physical Properties
Names and Identifiers
-
- 1,3,3-TRIMETHYL-2-[(E)-3-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-1-PROPENYL]-3H-INDOLIUM TETRAPHENYLBORATE
- 1,3,3-TRIMETHYL-2-[(E)-3-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-1-PROPENYL]-3H-INDOL...
- 3H-INDOLIUM,2-[3-(1,3-DIHYDRO-1,3,3-TRIMETHYL-2H-INDOL-2-YLIDENE)-1-PROPENYL]-1,3,3-TRIMETHYL-,TETRAPHENYLBORATE(1-)
- 3H-INDOLIUM, 2-[3-(1,3-DIHYDRO-1,3,3-TRIMETHYL-2H-INDOL-2-YLIDENE)-1-PROPENYL]-1,3,3-TRIMETHYL-, TETRAPHENYLBORATE(1-)
- 118996-03-5
- tetraphenylboranuide;(2E)-1,3,3-trimethyl-2-[(E)-3-(1,3,3-trimethylindol-1-ium-2-yl)prop-2-enylidene]indole
-
- Inchi: 1S/C25H29N2.C24H20B/c1-24(2)18-12-7-9-14-20(18)26(5)22(24)16-11-17-23-25(3,4)19-13-8-10-15-21(19)27(23)6;1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24/h7-17H,1-6H3;1-20H/q+1;-1
- InChI Key: IMDMLPVVUDRRDZ-UHFFFAOYSA-N
- SMILES: [N+]1(C)C2C=CC=CC=2C(C)(C)C=1/C=C/C=C1\C(C)(C)C2C=CC=CC=2N\1C.C1([B-](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1
Computed Properties
- Exact Mass: 676.39900
- Monoisotopic Mass: 676.3988797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 52
- Rotatable Bond Count: 6
- Complexity: 924
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.2Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 6.25000
- LogP: 8.64810
1,3,3-TRIMETHYL-2-[(E)-3-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)-1-PROPENYL]-3H-INDOLIUM TETRAPHENYLBORATE Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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